2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide
Overview
Description
2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide, also known as 4-EPAM, is an organic compound used in scientific research and laboratory experiments. It is an anilide derivative of aniline and is used as a model compound for the study of biological systems. 4-EPAM has been found to have potential therapeutic applications, as it has been demonstrated to interact with various biological systems and has been studied as a possible drug candidate.
Mechanism of Action
2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide is believed to interact with various biological systems through its ability to bind to various receptors. It has been found to bind to the serotonin transporter, which is involved in the regulation of serotonin levels in the brain. 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has also been found to bind to the gamma-aminobutyric acid (GABA) receptor, which is involved in the regulation of neuronal excitability. Furthermore, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has been found to interact with the dopamine transporter, which is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects
2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has been found to have a variety of biochemical and physiological effects. It has been found to increase serotonin levels in the brain, which can lead to an antidepressant effect. It has also been found to reduce anxiety and improve cognitive performance. Furthermore, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has been found to reduce dopamine levels in the brain, which can lead to an anti-psychotic effect.
Advantages and Limitations for Lab Experiments
2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Furthermore, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide is a stable compound, which makes it suitable for long-term storage. However, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has several limitations for laboratory experiments. It is not water-soluble, which can make it difficult to use in certain experiments. Furthermore, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide is a relatively weak compound, which can make it difficult to measure its effects in certain experiments.
Future Directions
There are several potential future directions for the use of 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide in scientific research. One potential direction is the use of 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide as a potential therapeutic agent for the treatment of various neurological disorders, such as depression, anxiety, and schizophrenia. Another potential direction is the use of 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide in the study of the effects of various drugs on the nervous system, cardiovascular system, and endocrine system. Additionally, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide could be used in the study of the effects of various drugs on the immune system, as well as the effects of various drugs on the development and progression of cancer. Finally, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide could be used in the study of the effects of various drugs on the metabolism and pharmacokinetics of various drugs.
Synthesis Methods
2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide is synthesized through a reaction between p-anisidine and ethyl chloroacetate. The reaction is carried out in an aqueous medium at room temperature. The reaction product is then purified by recrystallization to give 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide. The synthesis of 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide can also be achieved by the reaction of ethyl chloroacetate with p-anisidine in the presence of a catalytic amount of hydrochloric acid.
Scientific Research Applications
2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has been studied as a model compound for the study of biological systems, such as the nervous system, cardiovascular system, and endocrine system. It has been used in scientific research to study the effects of various drugs on these systems. Furthermore, 2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide has been investigated as a potential therapeutic agent for the treatment of various diseases and conditions, such as depression, anxiety, and schizophrenia.
properties
IUPAC Name |
2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-3-13-4-8-16(9-5-13)21-12-17(19)18-14-6-10-15(20-2)11-7-14/h4-11H,3,12H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIMRDZNRHFCOFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-ethylphenoxy)-N-(4-methoxyphenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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